1,3-Bis(3,5-dichlorophenyl)urea
Overview
Description
Scientific Research Applications
1. Application in Polymer Chemistry
- Summary of the Application : 1,3-Bis(3,5-dichlorophenyl)urea is used in the synthesis of polypeptoids, which are synthetic mimics of polypeptides. These polypeptoids exhibit a variety of biological functions and excellent proteolytic stability .
- Methods of Application : The compound is used to accelerate the primary amine-initiated ring-opening polymerization of α-amino acid N-substituted N-carboxyanhydrides (NNCAs). This is done by activating the NNCA carbonyl via hydrogen bonding interactions .
- Results or Outcomes : The use of 1,3-Bis(3,5-dichlorophenyl)urea in the synthesis of polypeptoids has greatly increased the structural diversity and functional study of polypeptoids, implying wider and diverse applications of these polypeptide mimics .
2. Application in Cancer Research
properties
IUPAC Name |
1,3-bis(3,5-dichlorophenyl)urea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl4N2O/c14-7-1-8(15)4-11(3-7)18-13(20)19-12-5-9(16)2-10(17)6-12/h1-6H,(H2,18,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKVJIWVUYNTBEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)NC(=O)NC2=CC(=CC(=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl4N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Bis(3,5-dichlorophenyl)urea |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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